Cas no 1270029-91-8 (tert-Butyl 1-(2-amino-2-oxoethyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate)

• Product Name: tert-Butyl 1-(2-amino-2-oxoethyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
• CAS No: 1270029-91-8
• MF: C₁₂H₁₈N₄O₃
• MW: 266.296322345734
• CID: 1094551
• PubChem ID: 69929769
• Update Time: 2025-06-08

tert-Butyl 1-(2-amino-2-oxoethyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-(2-amino-2-oxoethyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
• tert-butyl 1-(2-amino-2-oxoethyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5-carboxylate
• 1270029-91-8
• tert-Butyl1-(2-amino-2-oxoethyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate
• SCHEMBL6891275

• Inchi： 1S/C12H18N4O3/c1-12(2,3)19-11(18)15-5-8-4-14-16(7-10(13)17)9(8)6-15/h4H,5-7H2,1-3H3,(H2,13,17)
• InChI Key： XDPWTVJTSWAECX-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=NN(CC(N)=O)C=2C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.13789045g/mol
• Monoisotopic Mass: 266.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-Butyl 1-(2-amino-2-oxoethyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate

Comprehensive Overview of tert-Butyl 1-(2-amino-2-oxoethyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate (CAS No. 1270029-91-8)

In the rapidly evolving field of pharmaceutical and chemical research, tert-Butyl 1-(2-amino-2-oxoethyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate (CAS No. 1270029-91-8) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its unique pyrrolopyrazole core, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers and industry professionals frequently search for information on its synthesis, mechanism of action, and biological activity, making it a trending topic in scientific discussions.

The molecular structure of tert-Butyl 1-(2-amino-2-oxoethyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate features a tert-butyl group and an amide functionality, which contribute to its stability and reactivity. These attributes make it a valuable intermediate in the development of small-molecule inhibitors and therapeutic agents. Recent studies highlight its role in targeting kinase enzymes, a hot topic in cancer research and inflammatory diseases. As such, the compound aligns with current trends in precision medicine and personalized therapeutics.

One of the most searched questions about this compound revolves around its synthetic routes. The preparation of tert-Butyl 1-(2-amino-2-oxoethyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate typically involves multi-step organic synthesis, including cyclization and protection-deprotection strategies. Researchers often optimize these methods to improve yield and purity, which are critical for high-throughput screening and preclinical studies. The compound's CAS number (1270029-91-8) is frequently used in patent literature and regulatory submissions, underscoring its commercial and scientific relevance.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. Given the growing demand for neuroprotective agents and neuromodulators, the pyrrolopyrazole scaffold has garnered attention for its ability to cross the blood-brain barrier. This aligns with the broader trend of addressing neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The tert-butyl group in the molecule further enhances its lipophilicity, a property often explored in CNS-targeted drug design.

From a green chemistry perspective, researchers are increasingly investigating sustainable synthesis methods for compounds like tert-Butyl 1-(2-amino-2-oxoethyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate. Topics such as catalyst optimization, solvent-free reactions, and waste reduction are frequently discussed in forums and publications. These efforts resonate with the global push toward environmentally friendly and cost-effective chemical production.

In summary, tert-Butyl 1-(2-amino-2-oxoethyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate (CAS No. 1270029-91-8) represents a versatile and promising compound in modern pharmaceutical research. Its applications span kinase inhibition, CNS therapeutics, and green synthesis, making it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing drug discovery and chemical innovation.